5-{[(Anilinocarbonyl)oxy]ethanimidoyl}-2-(4-chlorophenyl)-4-methyl-1,3-thiazole

• IUPAC Name: [(E)-1-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethylideneamino] N-phenylcarbamate
• InChI: InChI=1S/C19H16ClN3O2S/c1-12-17(26-18(21-12)14-8-10-15(20)11-9-14)13(2)23-25-19(24)22-16-6-4-3-5-7-16/h3-11H,1-2H3,(H,22,24)/b23-13+
• InChI Key: IKJBISJMJZOZAB-YDZHTSKRSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)C(=NOC(=O)NC3=CC=CC=C3)C
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=C(C=C2)Cl)/C(=N/OC(=O)NC3=CC=CC=C3)/C
• Molecular Formula: C19H16ClN3O2S
• Molecular Weight: 385.9 g/mol

Description

Physical And Chemical Properties Analysis

This compound has a molecular weight of 385.87. Other physical and chemical properties such as melting point, boiling point, and density would need to be determined experimentally.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Compounds structurally related to "5-{[(Anilinocarbonyl)oxy]ethanimidoyl}-2-(4-chlorophenyl)-4-methyl-1,3-thiazole" have been synthesized and evaluated for their antimicrobial and antitumor activities. A study by Edrees et al. (2010) explored a series of compounds for their antibacterial, antifungal, and antitumor properties. Some of these compounds showed moderate to good cytotoxic activities against a panel of human tumor cell lines, highlighting their potential in antitumor therapy (Edrees, M. M., Farghaly, T., El‐Hag, F., & Abdalla, M., 2010).

Corrosion Inhibition

Research into the corrosion inhibition performance of thiazole derivatives, including those similar to the chemical structure , has been conducted using density functional theory (DFT) calculations and molecular dynamics simulations. Kaya et al. (2016) investigated the inhibition performances of several thiazole and thiadiazole derivatives against the corrosion of iron, demonstrating the utility of these compounds in protecting metals from corrosion (Kaya, S., Kaya, C., Guo, L., Kandemirli, F., Tüzün, B., Uğurlu, İ., Madkour, L. H., & Saracoglu, M., 2016).

Structural and Molecular Studies

Structural and molecular characterization of derivatives provides insights into their properties and potential applications. For instance, the synthesis and crystal structure analysis of tetrazole derivatives have been documented, offering valuable information on the structural aspects and potential interactions with biological targets, such as the cyclooxygenase-2 enzyme. These studies are crucial for understanding the chemical and physical properties of these compounds, which can lead to the development of new therapeutic agents or materials with unique properties (Al-Hourani, B. J., El‐Barghouthi, M., McDonald, R., Al-Awaida, W., & Wuest, F., 2015).